
Technical Guide: Physicochemical Properties of
O-Tolidine Sulfate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: O-Tolidine sulfate

Cat. No.: B3343464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O-Tolidine sulfate is a key intermediate in the synthesis of O-Tolidine sulfone. Understanding

its physical and chemical properties is crucial for the optimization of this synthesis and for

ensuring the purity of the final product. This technical guide provides a comprehensive

overview of the available data on O-Tolidine sulfate, including its synthesis, and physical and

chemical characteristics. Due to the nature of O-Tolidine sulfate as a transient intermediate,

some of its specific physicochemical properties are not extensively documented. Therefore, for

comparative purposes, this guide also includes data for the parent compound, O-Tolidine, and

the final product, O-Tolidine sulfone.

Physicochemical Properties
The quantitative data for O-Tolidine, O-Tolidine sulfate (where available), and O-Tolidine

sulfone are summarized in the tables below for easy comparison.

Table 1: General and Physical Properties
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Property O-Tolidine O-Tolidine Sulfate O-Tolidine Sulfone

CAS Number 119-93-7 Not explicitly available
55011-44-4, 71226-

58-9

Molecular Formula C₁₄H₁₆N₂

C₁₄H₁₆N₂O₄S (as the

sulfate salt of O-

Tolidine)

C₁₄H₁₄N₂O₂S

Molecular Weight 212.29 g/mol

310.37 g/mol (as the

sulfate salt of O-

Tolidine)

274.34 g/mol

Appearance
White to reddish

crystals or powder
Precipitated solid

White to yellow to

green powder to

crystal

Melting Point 128-131 °C Data not available >350 °C

Boiling Point 392 °F (200 °C) Data not available Data not available

Solubility

Slightly soluble in

water. Soluble in

alcohol and ether.

Precipitates in water Data not available

Table 2: Chemical Properties
Property O-Tolidine O-Tolidine Sulfate O-Tolidine Sulfone

Reactivity
Reacts with strong

oxidizing agents.

Intermediate in the

sulfonation of O-

Tolidine.

Stable compound.

Stability
Stable under normal

conditions.

Formed in situ during

the synthesis of the

sulfone.

Stable under normal

conditions.

Experimental Protocols
Synthesis of O-Tolidine Sulfate and O-Tolidine Sulfone
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The following protocol is based on the synthesis method described in Japanese Patent

JP2011016796A, where O-Tolidine sulfate is a key intermediate.

Objective: To synthesize O-Tolidine sulfone via the formation of an O-Tolidine sulfate
intermediate.

Materials:

O-Tolidine

Fuming sulfuric acid

Water (ice-cold)

Alkali solution (e.g., sodium hydroxide solution)

Acid solution (e.g., hydrochloric acid)

Procedure:

Reaction: React O-Tolidine with fuming sulfuric acid. This is an exothermic reaction and

requires careful temperature control.

Precipitation of Sulfate: The reaction mixture is then added to ice-cold water. This step

causes the precipitation of O-Tolidine sulfone sulfate.[1]

Separation: The precipitated O-Tolidine sulfone sulfate is separated from the reaction mixture

by filtration.[1]

Alkalinization: The separated sulfate salt is then dissolved or suspended in water and made

alkaline to yield crude O-Tolidine sulfone.

Purification: The crude O-Tolidine sulfone is suspended in water and acidified, followed by

pH adjustment for purification.

Visualizations
Synthesis Workflow of O-Tolidine Sulfone
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The following diagram illustrates the key steps in the synthesis of O-Tolidine sulfone,

highlighting the formation of the O-Tolidine sulfate intermediate.

O-Tolidine

Reaction

Fuming Sulfuric Acid

Precipitation in Water

O-Tolidine Sulfone Sulfate (Intermediate)

Filtration

Alkalinization

Crude O-Tolidine Sulfone

Purification

Pure O-Tolidine Sulfone
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Click to download full resolution via product page

Caption: Synthesis workflow of O-Tolidine Sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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